Cas no 1803729-83-0 (4-Difluoromethyl-3-(trifluoromethyl)benzonitrile)
1803729-83-0 structure
Product Name:4-Difluoromethyl-3-(trifluoromethyl)benzonitrile
CAS No:1803729-83-0
MF:C9H4F5N
MW:221.126779556274
CID:4705630
Update Time:2023-08-15
4-Difluoromethyl-3-(trifluoromethyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
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- 4-Difluoromethyl-3-(trifluoromethyl)benzonitrile
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- Inchi： 1S/C9H4F5N/c10-8(11)6-2-1-5(4-15)3-7(6)9(12,13)14/h1-3,8H
- InChI Key： FZVBLWMPYYPKIV-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C#N)C=CC=1C(F)F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 263
- Topological Polar Surface Area: 23.8
4-Difluoromethyl-3-(trifluoromethyl)benzonitrile Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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